Cas no 1003011-93-5 (1-Hexyl-3-nitro-1H-pyrazole)

1-Hexyl-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with a hexyl chain at the N1 position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility and reactivity. The nitro group enhances electrophilic properties, making it useful in nucleophilic substitution reactions, while the hexyl chain contributes to improved lipophilicity, which can influence solubility and binding interactions. Its stable pyrazole core allows for further functionalization, enabling applications in the development of agrochemicals, pharmaceuticals, and specialty materials. The compound’s well-defined structure and synthetic adaptability make it a valuable intermediate in heterocyclic chemistry.
1-Hexyl-3-nitro-1H-pyrazole structure
1-Hexyl-3-nitro-1H-pyrazole structure
Product Name:1-Hexyl-3-nitro-1H-pyrazole
CAS No:1003011-93-5
MF:C9H15N3O2
MW:197.234301805496
MDL:MFCD16810646
CID:4675518
Update Time:2025-10-19

1-Hexyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Hexyl-3-nitro-1H-pyrazole
    • 3-nitro-1-hexyl-1H-pyrazole
    • VPXHAPJCHMANCA-UHFFFAOYSA-N
    • CCCCCCN1C=CC(=N1)[N+]([O-])=O
    • MDL: MFCD16810646
    • Inchi: 1S/C9H15N3O2/c1-2-3-4-5-7-11-8-6-9(10-11)12(13)14/h6,8H,2-5,7H2,1H3
    • InChI Key: VPXHAPJCHMANCA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CN(CCCCCC)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Topological Polar Surface Area: 63.6

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